Cas no 1873819-07-8 (1-(3-Aminopropyl)-4-(trifluoromethyl)piperidin-4-ol)

• Product Name: 1-(3-Aminopropyl)-4-(trifluoromethyl)piperidin-4-ol
• CAS No: 1873819-07-8
• MF: C₉H₁₇F₃N₂O
• MW: 226.239292860031
• CID: 4771998
• Update Time: 2025-05-20

1-(3-Aminopropyl)-4-(trifluoromethyl)piperidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 1-(3-aminopropyl)-4-(trifluoromethyl)piperidin-4-ol
• 1-(3-Aminopropyl)-4-(trifluoromethyl)piperidin-4-ol

• Inchi： 1S/C9H17F3N2O/c10-9(11,12)8(15)2-6-14(7-3-8)5-1-4-13/h15H,1-7,13H2
• InChI Key： OTSNHXCNUMIHJQ-UHFFFAOYSA-N
• SMILES： FC(C1(CCN(CCCN)CC1)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 200
• XLogP3: 0.5
• Topological Polar Surface Area: 49.5

Additional information on 1-(3-Aminopropyl)-4-(trifluoromethyl)piperidin-4-ol

1-(3-Aminopropyl)-4-(trifluoromethyl)piperidin-4-ol: A Comprehensive Overview

The compound 1-(3-Aminopropyl)-4-(trifluoromethyl)piperidin-4-ol, identified by the CAS number 1873819-07-8, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of piperidines, which are six-membered ring structures containing one nitrogen atom. The presence of a trifluoromethyl group and an aminoalkyl chain introduces unique electronic and steric properties, making it a valuable compound in research and development.

Recent studies have highlighted the importance of piperidine derivatives in drug discovery, particularly in the development of bioactive molecules with improved pharmacokinetic profiles. The trifluoromethyl group, a common substituent in medicinal chemistry, enhances the lipophilicity and stability of the molecule, while the aminoalkyl chain provides additional functional groups for further chemical modifications. These features make 1-(3-Aminopropyl)-4-(trifluoromethyl)piperidin-4-ol a promising candidate for use as an intermediate in the synthesis of complex molecules.

In terms of synthesis, this compound can be prepared through a variety of methods, including nucleophilic substitution and ring-opening reactions. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in constructing the piperidine ring with high regioselectivity and yield. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times and improve product purity.

The application of 1-(3-Aminopropyl)-4-(trifluoromethyl)piperidin-4-ol extends beyond pharmaceuticals. Its unique structure makes it suitable for use in materials science, where it can serve as a building block for advanced polymers and coatings. Recent advancements in polymer chemistry have demonstrated the potential of this compound in creating self-healing materials with enhanced mechanical properties.

In addition to its synthetic applications, this compound has shown promise in biological studies. Preclinical research indicates that it may possess anti-inflammatory and antioxidant properties, making it a potential candidate for therapeutic interventions. Further studies are currently underway to evaluate its efficacy in animal models and to explore its mechanism of action.

The safety profile of 1-(3-Aminopropyl)-4-(trifluoromethyl)piperidin-4-ol has also been a focus of recent investigations. Toxicological studies suggest that it exhibits low toxicity at therapeutic doses, with minimal adverse effects on vital organs. These findings are particularly encouraging for its potential use in drug development programs.

In conclusion, 1-(3-Aminopropyl)-4-(trifluoromethyl)piperidin-4-ol is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthetic methodologies and biological research, positions it as a valuable tool for scientists and engineers alike. As ongoing studies continue to uncover its full potential, this compound is poised to play a significant role in future innovations across various industries.